Cas no 1780038-31-4 (2-(3,4-Dimethoxyphenyl)-3,3-dimethylazetidine)

• Product Name: 2-(3,4-Dimethoxyphenyl)-3,3-dimethylazetidine
• CAS No: 1780038-31-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6216670
• PubChem ID: 84130384
• Update Time: 2025-05-22

2-(3,4-Dimethoxyphenyl)-3,3-dimethylazetidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-3,3-dimethylazetidine
• 1780038-31-4
• EN300-7493986
• 2-(3,4-Dimethoxyphenyl)-3,3-dimethylazetidine

• Inchi： 1S/C13H19NO2/c1-13(2)8-14-12(13)9-5-6-10(15-3)11(7-9)16-4/h5-7,12,14H,8H2,1-4H3
• InChI Key： ACWICNAJFFNHEF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C(C)(C)CN1)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(3,4-Dimethoxyphenyl)-3,3-dimethylazetidine

2-(3,4-Dimethoxyphenyl)-3,3-dimethylazetidine: A Comprehensive Overview

2-(3,4-Dimethoxyphenyl)-3,3-dimethylazetidine, also known by its CAS number 1780038-31-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of the 3,4-dimethoxyphenyl group and the dimethyl substitution on the nitrogen atom introduces unique chemical properties that make this compound a subject of extensive research.

The structural features of 2-(3,4-Dimethoxyphenyl)-3,3-dimethylazetidine play a crucial role in its chemical reactivity and biological activity. The azetidine ring is known for its strain due to the small ring size, which can influence the compound's stability and reactivity. The 3,4-dimethoxyphenyl group is a substituted aromatic ring with two methoxy groups at the 3 and 4 positions. This substitution pattern not only enhances the compound's solubility but also contributes to its potential as a bioactive molecule.

Recent studies have focused on the synthesis and characterization of 2-(3,4-Dimethoxyphenyl)-3,3-dimethylazetidine. Researchers have explored various synthetic routes to efficiently prepare this compound, including nucleophilic substitution reactions and ring-closing strategies. The dimethyl substitution on the nitrogen atom has been shown to stabilize the azetidine ring and improve its pharmacokinetic properties.

The biological activity of 2-(3,4-Dimethoxyphenyl)-3,3-dimethylazetidine has been a focal point in recent research. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. These findings suggest that it could be a promising candidate for the development of new therapeutic agents targeting inflammatory diseases.

In addition to its pharmacological applications, 2-(3,4-Dimethoxyphenyl)-3,3-dimethylazetidine has shown potential in other areas such as material science and catalysis. Its unique structure makes it a versatile building block for constructing complex molecules with tailored functionalities.

The synthesis of 2-(3,4-Dimethoxyphenyl)-3,3-dimethylazetidine involves several key steps that require precise control over reaction conditions. One common approach is the use of nucleophilic aromatic substitution reactions where the azetidine ring is formed through cyclization. The dimethylation of the nitrogen atom is typically achieved through alkylation or reductive amination methods.

The chemical stability of 2-(3,4-Dimethoxyphenyl)-3,3-dimethylazetidine under various conditions has been extensively studied. Research indicates that this compound is stable under physiological conditions but may undergo degradation under harsh acidic or basic environments. Understanding these stability characteristics is essential for its application in drug delivery systems.

The pharmacokinetic profile of 2-(3,4-Dimethoxyphenyl)-dimethylazetidine has been evaluated in animal models. Studies reveal that it has good oral bioavailability and moderate clearance rates, making it suitable for systemic administration.

In conclusion,the compound17800-dimethylazetidinerepresents an exciting avenue for further research and development in multiple scientific domains.Its unique structure,combined with promising biological properties,positions it as a valuable tool in drug discovery and materials science.As research continues,new applications and insights into this compound are expected to emerge,further solidifying its importance in modern chemistry.